Cas no 201231-55-2 ((1S,2R,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid)

• Product Name: (1S,2R,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
• CAS No: 201231-55-2
• MF: C₆H₅F₂NO₃
• MW: 177.105608701706
• CID: 240851
• PubChem ID: 45116128
• Update Time: 2025-04-19

(1S,2R,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane-2-carboxylicacid, 6,6-difluoro-4-oxo-, (1S,2R,5R)-
• 3-Azabicyclo[3.1.0]hexane-2-carboxylicacid, 6,6-difluoro-4-oxo-, [1S-(1a,2b,5a)]-
• (1R,4R,5S)-6,6-difluoro-2-oxo-3-azabicyclo[3.1.0]hexane-4-carboxylic acid
• (1S,2R,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
• DTXSID40668406
• (1S,2R,5R)-6,6-Difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylicacid
• 201231-55-2

• Inchi： 1S/C6H5F2NO3/c7-6(8)1-2(6)4(10)9-3(1)5(11)12/h1-3H,(H,9,10)(H,11,12)/t1-,2+,3+/m0/s1
• InChI Key： NZPUZCGQCYAGLV-ZVHKOUPVSA-N
• SMILES： FC1([C@H]2C(N[C@@H](C(=O)O)[C@H]21)=O)F

Computed Properties

• Exact Mass: 177.02375
• Monoisotopic Mass: 177.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: -0.4

Experimental Properties

• PSA: 66.4